Cas no 1804840-02-5 (3-Iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 3-Iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1804840-02-5
• MF: C₈H₂F₆INO₃
• MW: 401.001275539398
• CID: 4837847
• Update Time: 2025-10-31

3-Iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H2F6INO3/c9-7(10,11)2-1-3(6(17)18)16-5(4(2)15)19-8(12,13)14/h1H,(H,17,18)
• InChI Key： NJZMMVWXXAFLQH-UHFFFAOYSA-N
• SMILES： IC1C(=NC(C(=O)O)=CC=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 3.8
• Topological Polar Surface Area: 59.4

Additional information on 3-Iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxylic acid

3-Iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1804840-02-5): A Comprehensive Overview

The compound 3-Iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxylic acid, identified by its CAS number 1804840-02-5, represents a significant molecule in the realm of pharmaceutical and agrochemical research. This pyridine derivative, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and material science. The presence of multiple fluorinated substituents and an iodine atom makes it a versatile intermediate for synthesizing complex molecules, particularly in the context of modern medicinal chemistry.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The trifluoromethoxy and trifluoromethyl groups in this compound contribute to these desirable properties, making it a valuable building block for designing novel therapeutic agents. Specifically, the trifluoromethoxy group is known to increase lipophilicity and metabolic resistance, while the trifluoromethyl group can modulate receptor interactions and improve drug efficacy.

The iodine atom at the 3-position of the pyridine ring further enhances the utility of this compound as a synthetic intermediate. Iodine is a well-established element in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing complex organic molecules. These reactions allow for the introduction of diverse functional groups at specific positions, enabling the creation of highly tailored compounds for various applications.

Recent studies have highlighted the importance of pyridine derivatives in the development of small-molecule drugs. Pyridines serve as privileged scaffolds due to their ability to mimic biological motifs and interact with biological targets. For instance, numerous FDA-approved drugs contain pyridine rings as part of their molecular structure. The compound 3-Iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxylic acid exemplifies how modifications to a pyridine core can lead to novel pharmacophores with distinct properties.

The carboxylic acid moiety at the 6-position provides an additional site for functionalization, allowing for further derivatization through esterification, amidation, or other transformations. This versatility makes it an attractive candidate for library synthesis and high-throughput screening programs aimed at identifying lead compounds for drug discovery. The combination of these functional groups—iodine, trifluoromethoxy, trifluoromethyl, and carboxylic acid—creates a multifaceted platform for chemical innovation.

In the context of agrochemicals, fluorinated pyridines have shown promise in developing next-generation pesticides and herbicides. Their improved stability against environmental degradation and enhanced activity against target pests make them valuable components in crop protection strategies. The structural features of 3-Iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxylic acid align well with these requirements, suggesting potential applications in this sector as well.

The synthesis of this compound typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions to introduce the iodine atom, followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions to install the trifluoromethoxy and trifluoromethyl groups. The carboxylic acid functionality is often introduced via carboxylation or oxidation reactions on an appropriate precursor.

Advances in synthetic methodologies have enabled more efficient production processes for complex fluorinated compounds like this one. Techniques such as flow chemistry and microwave-assisted synthesis have reduced reaction times and improved scalability while maintaining high selectivity. These innovations are crucial for meeting the growing demand for specialized intermediates in pharmaceutical research.

The chemical properties of 3-Iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxylic acid also make it suitable for applications beyond drug development. For example, its ability to participate in various coupling reactions allows it to be incorporated into polymers and materials with tailored properties. Fluorinated pyridines have been explored in electronic materials due to their electron-withdrawing effects and ability to modulate charge transport.

In conclusion, the compound 3-Iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1804840-02-5) is a versatile intermediate with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features—comprising an iodine atom, two trifluoromethyl groups adjacent to each other on a pyridine ring with a trifluoromethoxy substituent at another position—and a carboxylic acid functionality make it a valuable tool for synthetic chemists. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play an increasingly important role in scientific innovation.